Cas no 81752-52-5 (1H-Pyrazole, 3,5-dimethyl-1-phenyl-, monoperchlorate)

1H-Pyrazole, 3,5-dimethyl-1-phenyl-, monoperchlorate structure
81752-52-5 structure
Product Name:1H-Pyrazole, 3,5-dimethyl-1-phenyl-, monoperchlorate
CAS No:81752-52-5
MF:C11H13ClN2O4
MW:272.684921979904
CID:703199
PubChem ID:21203492
Update Time:2025-04-19

1H-Pyrazole, 3,5-dimethyl-1-phenyl-, monoperchlorate Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole, 3,5-dimethyl-1-phenyl-, monoperchlorate
    • 3,5-dimethyl-1-phenylpyrazole,perchloric acid
    • Perchloric acid--3,5-dimethyl-1-phenyl-1H-pyrazole (1/1)
    • 81752-52-5
    • DTXSID80611375
    • 3,5-DIMETHYL-1-PHENYL-1H-PYRAZOLE, COMPOUND WITH PERCHLORIC ACID
    • AKOS003627436
    • Inchi: 1S/C11H12N2.ClHO4/c1-9-8-10(2)13(12-9)11-6-4-3-5-7-11;2-1(3,4)5/h3-8H,1-2H3;2H
    • InChI Key: NUQUBQAKUWGOLW-UHFFFAOYSA-N
    • SMILES: [Cl+3]([O-])([O-])([O-])O.N1(C2C=CC=CC=2)C(C)=CC(C)=N1

Computed Properties

  • Exact Mass: 272.0563846g/mol
  • Monoisotopic Mass: 272.0563846g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 277
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 89.3Ų
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